2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)-N-(3-chloro-4-fluorophenyl)acetamide

• IUPAC Name: 2-(2-acetamido-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-5-yl)-N-(3-chloro-4-fluorophenyl)acetamide
• InChI: InChI=1S/C16H16ClFN4O2S/c1-9(23)19-16-21-13-4-5-22(7-14(13)25-16)8-15(24)20-10-2-3-12(18)11(17)6-10/h2-3,6H,4-5,7-8H2,1H3,(H,20,24)(H,19,21,23)
• InChI Key: GHFHDNKFJQXDHK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(S1)CN(CC2)CC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C16H16ClFN4O2S
• Molecular Weight: 382.8 g/mol
• CAS No.: 1351605-32-7

Description

2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)-N-(3-chloro-4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C16H16ClFN4O2S and its molecular weight is 382.84. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

• Synthesis of N-substituted 2-Aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines : This research outlines the synthesis of previously unknown derivatives by nucleophilic substitution, indicating potential for creating a wide range of compounds for various applications, including medicinal chemistry (Palamarchuk et al., 2019).

Anticancer and Antiproliferative Applications

• Modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide for PI3K Inhibition : This study demonstrates the development of derivatives with anticancer effects and reduced toxicity, underscoring the therapeutic potential of structurally related compounds (Wang et al., 2015).

Imaging and Diagnostic Applications

• Radiosynthesis of [18F]PBR111 for Imaging with PET : The development of selective radioligands based on pyrazolo[1,5-a]pyrimidineacetamides for in vivo imaging, indicating applications in diagnostic imaging and neuroscience research (Dollé et al., 2008).

Antimicrobial and Insecticidal Activities

• Synthesis and Insecticidal Assessment Against Cotton Leafworm : Innovative heterocycles incorporating a thiadiazole moiety derived from related compounds were examined for their insecticidal properties, highlighting the potential for agricultural applications (Fadda et al., 2017).